Journal Name:Surface and Interface Analysis
Journal ISSN:0142-2421
IF:1.702
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1096-9918
Year of Origin:1979
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:183
Publishing Cycle:Monthly
OA or Not:Not
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-07-08 , DOI:
10.1002/pssr.202300172
There is a tradeoff between the high photocurrent and the low dark current for the gallium oxide (Ga2O3) metal–semiconductor–metal photodetectors (PDs). Achieving a balance between the photocurrent and dark current is crucial to the final device's performance. Herein, indium zinc oxide (IZO) is introduced between the Ga2O3 and the metal contact for the first time. By adjusting the IZO interlayer thickness and the annealing temperature, the barrier height between Ga2O3 and the metal contact can be well controlled. In detail, the β-Ga2O3 film is epitaxially grown by mist chemical vapor deposition, and the different thicknesses of IZO are deposited under Ti/Au electrode. The devices with 10 nm IZO interlayer and 300 °C annealing temperatures have an obvious device performance improvement, which has achieved responsivity (R) of 508 A W−1, a high peak detectivity (D*) of 2.65 × 1015 Jones, and a raised-up relaxation time of 0.25 s (fast) and 1.22 s (slow). Compared with the device without IZO, the performances get obviously enhanced. Hence, the work hopes to promote the development of the β-Ga2O3 solar-blind deep UV PDs.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-06-26 , DOI:
10.1002/pssr.202300183
Broadband photodetectors are essential for the integrated design of next-generation optical detector devices. Ternary 2D bismuth sulfide semiconductor (BiXI, X = S, Se, Te) is an ideal candidate for broadband photoelectric detection due to its narrow bandgap and excellent electrical transport performance. Here, BiSeI is grown by chemical vapor transport (CVT) method and used in photoelectrochemical (PEC) photodetection. The PEC-type photodetector based on BiSeI nanosheets has a broadband detection ranging from 350 to 900 nm, displaying a high responsivity of 2.88 mA W−1, a high detectivity of 1.10 × 1010 Jones and a fast response time of 7/16 ms at a bias voltage of 0.5 V. Furthermore, the device also exhibits a negligible current density loss after three months, which indicates that it has good stability against air and moisture. In addition, the photodetector can work without bias potential, indicating that it is a good self-powered device. The results demonstrate that BiSeI is a potential material in self-powered PEC photodetector.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-06-23 , DOI:
10.1002/pssr.202300179
Obtaining a high-quality Al/Fe joint remains a challenging task, due to formation of the various defects associated with melting phenomenon. Herein, a new strategy, lowering of initial temperature of the welded plates, is proposed to suppress the undesirable melting zone. Contrast experiments are conducted at low temperature (−50 °C) and room temperature (25 °C), respectively, and the microstructures and mechanical properties of the achieved joints are carefully investigated. It is found that this strategy is an effective way to improve the quality of Al/Fe joint, where the melting-related defects are significantly reduced, and the bonding strength is increased by 18% when compared to the traditional method. In addition, the lowering of initial temperature enables to preserve the original properties of the parent metals by mitigating the impact-induced grain structure evolution. This phenomenon is first demonstrated in this work and can be employed as a processing strategy to develop an advanced Al/Fe joint.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-05-13 , DOI:
10.1002/pssr.202300131
Magnetic hopfions are localized magnetic solitons with a nonzero 3D topological charge (Hopf index). Herein, an analytical calculation of the magnetic hopfion gyrovector is presented and it is shown that it does not vanish even in an infinite sample. The calculation method is based on the concept of the emergent magnetic field. The particular case of the simplest nontrivial toroidal hopfion with the Hopf index
|
Q
H
|
=
1
$\left|\right. Q_{\text{H}} \left|\right. = 1$
in the cylindrical magnetic dot is considered and dependencies of the gyrovector components on the dot sizes are calculated. Nonzero hopfion gyrovector is important in any description of the hopfion dynamics within the collective coordinate Thiele's approach.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-04-26 , DOI:
10.1002/pssr.202300094
Herein, the density functional theory is used to study the structural, mechanical, electrical, optical, and hydrogen evolution reaction (HER) properties of monolayer structures
(
α
,
β
)
–
S
2
C
2
N
2
$\left(\right. \alpha , \beta \left.\right) – \left(\text{S}\right)_{2} \left(\text{C}\right)_{2} \left(\text{N}\right)_{2}$
and
(
α
,
β
)
–
SCN
/
CN
$\left(\right. \alpha , \beta \left.\right) – \text{SCN} / \text{CN}$
. They are claimed to be stable monolayer structures by phonon dispersion and ab initio molecular dynamics (AIMD). Compared to graphene (≈340 N m−1), the
(
α
,
β
)
–
SCN
/
CN
$\left(\right. \alpha , \beta \left.\right) – \text{SCN} / \text{CN}$
shows a higher Young's modulus (≈429, 414 N m−1). Moreover, the piezoelectric stress coefficient of α-
SCN
/
CN
$\text{SCN} / \text{CN}$
(
d
11
$d_{11}$
=2.65 pm V−1) is comparable with bulk piezoelectric α-quartz (
d
11
$d_{11}$
=2.3 pm V−1). Exciton effect at M point causes redshift and enhancement of light absorption of α-
SCN
/
CN
$\text{SCN} / \text{CN}$
and
β
–
SCN
/
CN
$\beta – \text{SCN} / \text{CN}$
. The overpotential of
β
–
SCN
/
CN
$\beta – \text{SCN} / \text{CN}$
is only –0.072 V. Besides, the
(
α
,
β
)
–
SCN
/
CN
$\left(\right. \alpha , \beta \left.\right) – \text{SCN} / \text{CN}$
gives a small effective electron mass of about 0.2(m0). It is worth mentioning that the monolayer structures
(
α
,
β
)
–
S
2
C
2
N
2
$\left(\right. \alpha , \beta \left.\right) – \left(\text{S}\right)_{2} \left(\text{C}\right)_{2} \left(\text{N}\right)_{2}$
show the semimetal phases. Due to the unique semimetal phase, the absorption of
β
–
S
2
C
2
N
2
$\beta – \left(\text{S}\right)_{2} \left(\text{C}\right)_{2} \left(\text{N}\right)_{2}$
has an excellent performance in the near-infrared (NIR) region. It can be enhanced at the NIR region and extended to the middle infrared region when applying tensile stress. These results provide more choices for 2D materials in electrocatalysis, piezoelectric sensors, visible light devices, and infrared photodetectors.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-05-06 , DOI:
10.1002/pssr.202300008
Topological insulators (TIs) are widely recognized as a new state of quantum matter with semiconductor-like or insulator-like bulk states (BSs) and Dirac-like surface states (SSs). Herein, the terahertz (THz) properties of the SSs and BSs in Bi2Te3-based TIs, as well as the effects of temperature on them, are examined. By using THz time–domain spectroscopy, the optical conductance of Bi2Te3 is obtained for TI thickness of about 10 and 20 nm. It is shown that the THz responses of the SSs and BSs can be distinguished by purely optical means in a wide temperature range (80–280 K). A Drude formula, which includes two terms corresponding to the SSs and BSs, is applied to describe the behavior of the optical conductance. Moreover, the evidence of bulk-to-surface scattering and additional electron injection from the BSs to the SSs is also observed without the help of electric measurement. These results are helpful to gain an in-depth understanding of the THz properties of TIs and to explore new applications in topologically protected plasmonic and optoelectronic devices.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-07-20 , DOI:
10.1002/pssr.202300209
The 2D chromium telluride family (CrxTey) is an outstanding candidate for creating high-density and dissipationless nanodevices because of its high Curie temperature, chiral spin patterns, and large saturation magnetic moment. However, the precise magnetic exchange mechanism and crucial phase transitional property of CrxTey must be fully analyzed. Herein, a large-area CrTe (x:y = 1:1) single-crystalline films deposited on an Al2O3 substrate. Based on the analysis of critical isothermal magnetization around the Curie temperature TC = 201 K and the modified Arrott plot, the precise critical exponents β = 0.386(3) and γ = 1.391(2) are obtained. Both their reliability and accuracy are also verified by Kouvel–Fisher theory, Widom scaling law, and scaling equation. Moreover, using the renormalization group theory, it is confirmed that CrTe belongs to a quasi-2D Heisenberg-like behavior with long-range interactions. Finally, the density functional theory calculations indicate that, near the Fermi level, the CrTe band structure is mainly composed of Cr atom. The spin-polarized density of states shows that the total magnetic moments are determined mainly by the polarized spin-up t2g electron of Cr atom. This work is an important asset for a series of CrxTey materials in future spintronic applications.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-07-07 , DOI:
10.1002/pssr.202300176
Although reconfigurable intelligent surfaces (RISs) have attracted broad attention, they usually require a large scale of elements and hundreds of tunable components, particularly for beam-steering applications. Herein, a methodology is proposed for the compact design of a transmission-type RIS system for beam steering. The approach leverages a customized horn feed equipped with a gradient refractive index metalens to tailor the electromagnetic fields over the horn aperture, resulting in focused amplitude and uniform phase distributions. This enables us to reduce the feed-RIS distance and significantly decrease the RIS scale using only a small number of components while still achieving acceptable beam-steering performance. The investigations are carried out through theoretical studies, simulations, and experiments. A prototype system is fabricated as an exemplary demonstration, which occupies a volume of 3.3λ0 × 2.6λ0 × 3.5λ0, including the feed, and contains only 3 × 5 RIS elements and 60 varactors. With every single element being controlled individually by a simple network, beam-scanning ranges of ±30° are measured on the E-, H-, and 45°-planes, respectively. With the above intriguing properties, the proposal can find potential applications where miniaturization, high portability, and low cost are required for beam-steering functions.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-07-04 , DOI:
10.1002/pssr.202300178
Herein, the hydrothermal method is used to synthesize microrod-like morphology of calcium phosphate (Ca2P2O7). The prepared electrode manifests a high specific capacitance of 1174.5 Fg−1 and a specific capacity of 807.5 Cg−1 at a scan rate of 5 mV s−1. Finally, the potential supercapacitor electrode material shows a maximum power density of 1855.7 W kg−1 and an energy density of 55.23 Wh kg−1 at the current densities of 5 and 0.5 Ag−1, respectively with the three-electrode system. While, the two-electrode system exhibits a maximum power density of 1330.9 W kg−1 and an energy density of 11.7 Wh kg−1 at the current densities of 5 and 1 Ag−1, respectively. The electrode exhibits higher lifetime capacitance retention of 88.74% after 5000 cycles. The b value lies within the range of 0.68–1, which is suitable for both batteries and supercapacitors for transport application.
Surface and Interface Analysis ( IF 1.702 ) Pub Date: 2023-05-25 , DOI:
10.1002/pssr.202300078
Herein, the transport properties of Sr3Rh4Sn13, Ca3Rh4Sn13, and La3Rh4Sn13 quasi-skutterudites are studied which show sharp superconducting (SC) transition with a transition temperature, Tc, ≈4.7, ≈8, and ≈2 K, respectively. In Sr3Rh4Sn13 system, electrical resistivity data evidence a pronounced anomaly before the SC transition at T* ≈136 K. No such anomalies are observed in the other two systems. Detailed structural investigations using synchrotron single-crystal and powder diffraction reveal that these systems have cubic structure with Sr3Rh4Sn13 and Ca3Rh4Sn13 being in PmPm
3
¯
$\overset{\cdot}{3}$
n space group setting. The La3Rh4Sn13 shows additional weak reflections which can be described by I4132 space group with almost doubled lattice parameters compared to Sr3Rh4Sn13 system. All three systems are found to show weak Raman modes below 240 cm−1. High-pressure (HP) resistivity measurements up to 3.2-GPa on Sr3Rh4Sn13 system reveal that the T* anomaly decreases almost linearly with pressure whereas the superconducting Tc almost linearly increases. HP structural investigations on Sr3Rh4Sn13 compound reveal that the structure remains in the cubic Pm
3
¯
$\overset{\cdot}{3}$
n phase in 0–10 GPa range, following well a second-order Birch–Murnaghan equation of state. The results provide interesting similarities and differences in the chemical and physical pressure effects on the quasi-skutterudite X3Rh4Sn13 (x = Sr, Ca, and La) system.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, PHYSICAL 物理化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.20 | 73 | Science Citation Index Science Citation Index Expanded | Not |
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